112-43-6

10-Undecen-1-OL

In Stock

• CAS RN:
• 112-43-6

• Formula:
• C11H22O

• InChI:
• InChI=1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h2,12H,1,3-11H2

• InChIKey:
• GIEMHYCMBGELGY-UHFFFAOYSA-N

• 10-Undecen-1-ol, also known as undec-10-enol or C-11 alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 10-undecen-1-ol is considered to be a fatty alcohol lipid molecule. 10-Undecen-1-ol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 10-Undecen-1-ol has been primarily detected in urine. Within the cell, 10-undecen-1-ol is primarily located in the membrane (predicted from logP) and cytoplasm. 10-Undecen-1-ol can be biosynthesized from 1-undecene. 10-Undecen-1-ol has a citrus, clean, and floral taste.
  10-undecen-1-ol is an alkenyl alcohol that is 1-undecene in which one of the terminal methyl hydrogens is replaced by a hydroxy group. It is a fatty alcohol, an alkenyl alcohol and a primary alcohol. It derives from...

4-(6,6-dimethyl-4-oxo-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)-2-((1r,4r)-4-hydroxycyclohexylamino)benzamide

In Stock

• CAS RN:
• 908112-43-6

• Formula:
• C23H27F3N4O3

• InChI:
• InChI=1S/C23H27F3N4O3/c1-22(2)10-17-19(18(32)11-22)20(23(24,25)26)29-30(17)13-5-8-15(21(27)33)16(9-13)28-12-3-6-14(31)7-4-12/h5,8-9,12,14,28,31H,3-4,6-7,10-11H2,1-2H3,(H2,27,33)

• InChIKey:
• ZFVRYNYOPQZKDG-MQMHXKEQSA-N

• SNX-2112 is a potent inhibitor of heat shock protein 90 (Hsp90) with a Kd value of 30 nM. In vitro, SNX-2112 induces down-regulation of the client proteins HER2 and Akt. It inhibits proliferation in a panel of cancer cell lines (IC50s = 10-50 nM). SNX-2112 (150 mg/kg) completely inhibits tumor growth in a BT474 breast cancer mouse xenograft model. SNX-2112 is also the active metabolite of prodrug SNX-5542 and preferentially accumulates in tumor tissue of mice treated with a single oral dose of 75 mg/kg SNX-5542. Formulations containing SNX-2112 are under clinical investigation for treatment of refractory solid tumors.
  SNX-2112, also known as PF 04928473, is an Hsp90 inhibitor which is currently undergoing multiple phase 1 clinical trials. In all cell lines, SNX-2112 led to degradation of MET, HER-2, EGFR, and AKT as well as abrogation of Ras/Raf/MEK/MAPK and PI3K/AKT signa...

N-(3-fluoro-4-methylphenyl)-3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide

In Stock

• CAS RN:
• 1030112-43-6

• Formula:
• C21H22FN3O2S

• InChI:
• InChI=1S/C21H22FN3O2S/c1-12-7-8-13(11-15(12)22)23-18(26)10-9-17-24-20(27)19-14-5-3-2-4-6-16(14)28-21(19)25-17/h7-8,11H,2-6,9-10H2,1H3,(H,23,26)(H,24,25,27)

• InChIKey:
• NCMLCJBBCQQKNW-UHFFFAOYSA-N

• N-(3-fluoro-4-methylphenyl)-3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)propanamide is a useful research compound. Its molecular formula is C21H22FN3O2S and its molecular weight is 399.48. The purity is usually 95%.